Cas no 799264-87-2 (3-(aminomethyl)-5-tert-butylfuran-2-carboxylic acid)

• Product Name: 3-(aminomethyl)-5-tert-butylfuran-2-carboxylic acid
• CAS No: 799264-87-2
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 3079932
• PubChem ID: 976763
• Update Time: 2025-04-21

3-(aminomethyl)-5-tert-butylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-5-tert-butylfuran-2-carboxylic acid
• SDCCGMLS-0065276.P001
• 3-(aminomethyl)-5-(tert-butyl)furan-2-carboxylic acid
• ZGB26487
• AKOS000303441
• STK683755
• CS-0331035
• 3-Aminomethyl-5-tert-butyl-furan-2-carboxylic acid
• 799264-87-2
• 888-506-5
• HMS1687K19
• SB61407
• 3-(AMINOMETHYL)-5-(TERT-BUTYL)-2-FUROIC ACID
• EN300-25998012
• 3-(aminomethyl)-5-(tert-butyl)furan-2-carboxylicacid

• MDL： MFCD04113995
• Inchi： 1S/C10H15NO3/c1-10(2,3)7-4-6(5-11)8(14-7)9(12)13/h4H,5,11H2,1-3H3,(H,12,13)
• InChI Key： KUFIAZNIYKWTCJ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(CN)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 197.10519334Da
• Monoisotopic Mass: 197.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 76.5Ų